Cas no 1101176-49-1 (1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• CAS No: 1101176-49-1
• MF: C₁₈H₁₅ClFN₃O₃S₃
• MW: 471.976402521133
• CID: 5471692
• Update Time: 2025-08-03

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

• Inchi： 1S/C18H15ClFN3O3S3/c19-15-7-8-16(28-15)29(25,26)23-9-1-2-14(23)17(24)22-18-21-13(10-27-18)11-3-5-12(20)6-4-11/h3-8,10,14H,1-2,9H2,(H,21,22,24)
• InChI Key： PLEDMLIVLMHEAJ-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC1C(NC1=NC(C2=CC=C(F)C=C2)=CS1)=O

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

Professional Introduction to Compound with CAS No. 1101176-49-1 and Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

The compound identified by the CAS number 1101176-49-1 and the product name 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including thiophene, thiazole, and pyrrolidine, combined with functional groups such as sulfonyl and amide, makes this compound a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of molecules that incorporate thiazole and thiophene derivatives. These heterocycles are well-known for their broad spectrum of biological activities and have been extensively studied for their pharmacological properties. The compound in question features a 5-chlorothiophen-2-yl)sulfonyl group, which is a key pharmacophore that contributes to its unique chemical and biological properties. This group is known to enhance binding affinity to biological targets, making it an attractive moiety for drug design.

The N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide moiety further complements the structural complexity of the compound. The fluorine atom in the phenyl ring introduces electronic effects that can modulate the reactivity and bioavailability of the molecule. Additionally, the pyrrolidine ring is a common structural motif in many bioactive compounds, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The amide group at the end of the chain adds another layer of functionality, enabling further derivatization and optimization for specific biological activities.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl group in this compound is expected to contribute to its pharmacological profile by enhancing binding interactions with target proteins. This has prompted researchers to explore its potential as a lead compound for developing new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 5-chlorothiophen-2-yl)sulfonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide moiety requires expertise in heterocyclic chemistry and functional group transformations. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency and scalability.

From a computational chemistry perspective, the molecular structure of this compound has been subjected to detailed quantum mechanical calculations to predict its electronic properties and potential interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity profiles. The results suggest that this molecule may exhibit potent activity against certain disease-related targets, making it a promising candidate for further investigation.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Initial results indicate that it demonstrates significant inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The dual functionality provided by the sulfonyl and amide groups appears to contribute to its multifaceted pharmacological effects. Further research is ongoing to elucidate the mechanisms of action and optimize dosing regimens for therapeutic applications.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational predictions and experimental data. The compound with CAS No. 1101176-49-1 serves as an excellent example of how structural complexity can be leveraged to achieve desired pharmacological outcomes. By fine-tuning key functional groups such as the 5-chlorothiophen-2-yl)sulfonyl moiety and exploring different substituents on the phenyl ring, researchers can modulate activity profiles to meet specific therapeutic needs.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising lead compounds like this one. Predictive models can rapidly assess molecular properties and suggest optimal modifications based on large datasets of known bioactive compounds. This approach has significantly reduced the time required from initial synthesis to identification of viable candidates for further development.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target specific pathological processes with high precision. The compound described here exemplifies how interdisciplinary approaches combining organic synthesis, computational chemistry, and biomedical research can lead to innovative therapeutic solutions. Its unique structural features make it a valuable tool for exploring new avenues in drug development.

In conclusion,1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure incorporates multiple pharmacophores that contribute to its unique biological properties, making it a promising candidate for further investigation, particularly in contexts where sulfonamide derivatives have demonstrated efficacy.,